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Compound of Interest

Compound Name: A-987306

Cat. No.: B560269

For Researchers, Scientists, and Drug Development Professionals

Abstract

A-987306 is a potent and selective antagonist of the histamine H4 receptor (H4R), a key player
in inflammatory and immune responses. Proper solubilization of this compound is critical for
accurate and reproducible experimental results in both in vitro and in vivo settings. This
document provides detailed application notes and protocols for the solubilization and
preparation of A-987306 for laboratory use.

Chemical and Physical Properties of A-987306

A summary of the key chemical and physical properties of A-987306 is presented in the table
below. This information is essential for calculating molar concentrations and preparing stock
solutions.
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Property Value

(¥)-(7aR,11aR)-5,6,74,8,9,10,11,11a-
Chemical Name Octahydro-4-(1-piperazinyl)-benzofuran[2,3-
h]quinazolin-2-amine

Molecular Formula CisH25Ns0
Molecular Weight 327.42 g/mol
CAS Number 1082954-71-9
Purity =98%
Storage Store at -20°C

Histamine H4 Receptor Signaling Pathway

A-987306 exerts its effects by antagonizing the histamine H4 receptor, a G protein-coupled
receptor (GPCR). The H4 receptor is primarily coupled to the Gai/o subunit of the
heterotrimeric G protein. Activation of this pathway leads to the inhibition of adenylyl cyclase,
resulting in decreased intracellular cyclic AMP (cAMP) levels. Downstream effects also include
the modulation of the mitogen-activated protein kinase (MAPK) cascade and the mobilization of
intracellular calcium.[1][2][3][4]
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Preparation

Prepare A-987306 Formulation Acclimatize and Prepare Animals

Administer A-987306 or Vehicle

1
Pre-treatment

Apply Experimental Stimulus
(e.g., inflammatory agent)

Observe and Collect Data

An;%ysis

Analyze Data

:

Draw Conclusions
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Oral Gavage

Restrain Animal Measure Gavage Tube Length Insert Tube into Esophagus Administer Solution Slowly Observe Animal Post-Administration

Intraperitoneal (IP) Injection

Locate Injection Site

Restrain Animal

(Lower Right Quadrant) Inject at 30-45° Angle Observe Animal Post-Injection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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